Cas no 138049-21-5 (1-Hexanamine, N-(1,3-dimethylbutylidene)-)

1-Hexanamine, N-(1,3-dimethylbutylidene)- structure
138049-21-5 structure
Product Name:1-Hexanamine, N-(1,3-dimethylbutylidene)-
CAS No:138049-21-5
MF:C12H25N
MW:183.333603620529
CID:1250043
PubChem ID:71341863
Update Time:2025-04-20

1-Hexanamine, N-(1,3-dimethylbutylidene)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanamine, N-(1,3-dimethylbutylidene)-
    • N-hexyl-4-methylpentan-2-imine
    • 138049-21-5
    • DTXSID90768708
    • (2E)-N-Hexyl-4-methylpentan-2-imine
    • Inchi: 1S/C12H25N/c1-5-6-7-8-9-13-12(4)10-11(2)3/h11H,5-10H2,1-4H3/b13-12+
    • InChI Key: DXWNTTZDTKCHLH-OUKQBFOZSA-N
    • SMILES: N(=C(/C)\CC(C)C)/CCCCCC

Computed Properties

  • Exact Mass: 183.19885
  • Monoisotopic Mass: 183.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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